Cas no 2640835-27-2 (4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide)

4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide structure
2640835-27-2 structure
Product Name:4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
CAS No:2640835-27-2
MF:C14H14BrN3O2S
MW:368.248860836029
CID:5315312
PubChem ID:154829695
Update Time:2025-07-20

4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2640835-27-2
    • AKOS040717927
    • F6709-5520
    • 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
    • 4-[[1-[(5-Bromo-2-thienyl)methyl]-3-azetidinyl]oxy]-2-pyridinecarboxamide
    • Inchi: 1S/C14H14BrN3O2S/c15-13-2-1-11(21-13)8-18-6-10(7-18)20-9-3-4-17-12(5-9)14(16)19/h1-5,10H,6-8H2,(H2,16,19)
    • InChI Key: YJXSAIQLPVVEBD-UHFFFAOYSA-N
    • SMILES: C1(C(N)=O)=NC=CC(OC2CN(CC3SC(Br)=CC=3)C2)=C1

Computed Properties

  • Exact Mass: 366.99901g/mol
  • Monoisotopic Mass: 366.99901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 96.7Ų

Experimental Properties

  • Density: 1.619±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 510.6±50.0 °C(Predicted)
  • pka: 14.79±0.50(Predicted)

4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6709-5520-2μmol
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
2μmol
$85.5 2023-09-07
Life Chemicals
F6709-5520-5μmol
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
5μmol
$94.5 2023-09-07
Life Chemicals
F6709-5520-10μmol
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
10μmol
$103.5 2023-09-07
Life Chemicals
F6709-5520-20μmol
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
20μmol
$118.5 2023-09-07
Life Chemicals
F6709-5520-1mg
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
1mg
$81.0 2023-09-07
Life Chemicals
F6709-5520-2mg
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
2mg
$88.5 2023-09-07
Life Chemicals
F6709-5520-3mg
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
3mg
$94.5 2023-09-07
Life Chemicals
F6709-5520-4mg
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
4mg
$99.0 2023-09-07
Life Chemicals
F6709-5520-5mg
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
5mg
$103.5 2023-09-07
Life Chemicals
F6709-5520-10mg
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
2640835-27-2
10mg
$118.5 2023-09-07

Additional information on 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide

Exploring the Potential of 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS No. 2640835-27-2) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS No. 2640835-27-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features combining a pyridine-2-carboxamide core with a 5-bromothiophene moiety, is being investigated for its potential applications in targeted therapies. Researchers are particularly intrigued by its modular design, which allows for precise modifications to enhance bioavailability and binding affinity.

The compound’s azetidine ring and thiophene derivatives are key structural elements that contribute to its pharmacological profile. These features align with current trends in drug discovery, where heterocyclic compounds are prioritized for their versatility in interacting with biological targets. As the pharmaceutical industry shifts toward personalized medicine, molecules like 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide are gaining attention for their potential to address unmet medical needs, particularly in oncology and neurology.

One of the most searched questions in AI-driven drug development is: "How do small molecules like 2640835-27-2 improve drug selectivity?" This compound’s design offers insights into this query. The bromothiophene group enhances lipophilicity, potentially improving membrane permeability, while the pyridine carboxamide fragment may facilitate hydrogen bonding with target proteins. Such properties are critical for reducing off-target effects—a major focus in precision medicine today.

From a synthetic chemistry perspective, the incorporation of a 5-bromothiophen-2-yl unit into the azetidin-3-yl scaffold demonstrates innovative strategies in fragment-based drug design. This approach resonates with the growing demand for "covalent inhibitors" and "allosteric modulators," terms frequently searched in academic and industrial research databases. The compound’s CAS No. 2640835-27-2 is often referenced in patents exploring kinase inhibition, reflecting its relevance in cutting-edge therapeutic development.

Beyond its molecular attributes, 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide exemplifies the intersection of computational modeling and wet-lab experimentation. With AI platforms increasingly used to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, this compound serves as a case study for validating in silico predictions. Searches like "role of azetidine in CNS drug delivery" highlight its potential in crossing the blood-brain barrier—a hot topic in neurodegenerative disease research.

Environmental and regulatory considerations also shape the discourse around such compounds. The bromo substituent’s stability and metabolic fate are subjects of ongoing studies, aligning with the pharmaceutical industry’s emphasis on green chemistry. Researchers are investigating whether the thiophene ring’s halogenation pattern affects biodegradability, a concern frequently raised in sustainable drug development forums.

In conclusion, 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide represents a compelling example of modern medicinal chemistry’s ingenuity. Its structural complexity and potential therapeutic applicability make it a subject of persistent exploration, particularly in contexts where molecular specificity and synthetic innovation converge. As the scientific community continues to decode its full potential, this compound may well become a cornerstone in next-generation therapeutics.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent